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Compound Name: Irehine

CAS No.: 2309-39-9

Cat. No.: B1209455

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Irehine is a naturally occurring steroidal alkaloid belonging to the pregnane class. Found

primarily in the leaves of Funtumia elastica, a plant within the Apocynaceae family, this

molecule is characterized by a (20S)-20-dimethylaminopregn-5-en-3β-ol structure. Like other

steroidal alkaloids, Irehine is a subject of scientific interest due to the diverse biological

activities exhibited by this class of compounds, including antimicrobial, anti-inflammatory, and

potential anticancer properties. This guide provides a comprehensive overview of the chemical

structure of Irehine, supported by available physicochemical and biological data, and outlines

relevant experimental protocols.

Chemical Structure and Identification
Irehine is a tetracyclic compound built upon the core cyclopentanoperhydrophenanthrene

skeleton characteristic of steroids. A key feature is the nitrogen-containing side chain at the C-

17 position, which classifies it as a steroidal alkaloid.
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The systematic IUPAC name for Irehine is (3S,8S,9S,10R,13S,14S,17S)-17-[(1S)-1-

(dimethylamino)ethyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-

cyclopenta[a]phenanthren-3-ol.[1] The stereochemistry is crucial for its biological activity and is

defined at multiple chiral centers within the steroidal core and the side chain.

Table 1: Chemical Identifiers for Irehine
Identifier Value Reference

IUPAC Name

(3S,8S,9S,10R,13S,14S,17S)-

17-[(1S)-1-

(dimethylamino)ethyl]-10,13-

dimethyl-

2,3,4,7,8,9,11,12,14,15,16,17-

dodecahydro-1H-

cyclopenta[a]phenanthren-3-ol

[1]

Systematic Name
(20S)-20-Dimethylaminopregn-

5-en-3β-ol
[2]

Molecular Formula C₂₃H₃₉NO [1]

SMILES
C--INVALID-LINK--

O)C)C">C@@HN(C)C
[1]

InChI

InChI=1S/C23H39NO/c1-

15(24(4)5)19-8-9-20-18-7-6-

16-14-17(25)10-12-

22(16,2)21(18)11-13-

23(19,20)3/h6,15,17-21,25H,7-

14H2,1-

5H3/t15-,17-,18-,19+,20-,21-,2

2-,23+/m0/s1

[1]

CAS Number 2309-39-9

Physicochemical Properties
The physicochemical properties of Irehine are important for understanding its pharmacokinetic

and pharmacodynamic behavior. While experimental data is limited, computational predictions
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provide valuable insights.

Table 2: Physicochemical Data for Irehine
Property Value Source

Molecular Weight 345.6 g/mol PubChem (Computed)[1]

XLogP3 5.3 PubChem (Computed)[1]

Hydrogen Bond Donors 1 PubChem (Computed)[1]

Hydrogen Bond Acceptors 2 PubChem (Computed)[1]

Rotatable Bond Count 3 PubChem (Computed)[1]

Biological Activity and Mechanism of Action
Steroidal alkaloids from the Apocynaceae family are known for a wide spectrum of

pharmacological activities.[3][4][5] While specific quantitative data for Irehine is not extensively

documented, extracts from its natural source, Funtumia elastica, have demonstrated

antimicrobial and anti-inflammatory effects.[3] Furthermore, related steroidal alkaloids have

shown antiplasmodial activity against chloroquine-resistant strains of Plasmodium falciparum.

The precise mechanism of action for Irehine has not been elucidated. However, steroidal

alkaloids can exert their effects through various pathways. A plausible hypothetical mechanism

involves the modulation of inflammatory pathways, potentially through the inhibition of key

signaling molecules.
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Click to download full resolution via product page

Caption: Hypothetical anti-inflammatory mechanism of Irehine.

Experimental Protocols
Isolation of Steroidal Alkaloids from Funtumia elastica
While a specific protocol for the isolation of Irehine is not readily available, a general method

for extracting steroidal alkaloids from Funtumia elastica involves bioassay-guided fractionation.

Extraction: The air-dried and powdered leaves of Funtumia elastica are subjected to Soxhlet

extraction with 70% ethanol.

Solvent Evaporation: The resulting ethanol extract is concentrated under reduced pressure

to yield a crude extract.

Fractionation: The crude extract is then subjected to further purification steps, such as

column chromatography over silica gel, using a gradient of solvents (e.g., hexane, ethyl

acetate, and methanol) to separate fractions based on polarity.

Isolation: Fractions containing compounds with the desired biological activity are further

purified using techniques like preparative thin-layer chromatography (TLC) or high-

performance liquid chromatography (HPLC) to yield pure Irehine.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.
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Caption: General workflow for the isolation of Irehine.
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In Vitro Antiplasmodial Activity Assay
The antiplasmodial activity of Irehine can be assessed against Plasmodium falciparum strains

using the SYBR Green I-based fluorescence assay.

Parasite Culture: Chloroquine-resistant strains of P. falciparum are maintained in a

continuous culture of human erythrocytes in RPMI 1640 medium supplemented with human

serum.

Drug Preparation: A stock solution of Irehine is prepared in a suitable solvent (e.g., DMSO)

and serially diluted to obtain a range of test concentrations.

Assay Plate Preparation: The serially diluted compound is added to a 96-well microtiter plate

containing the parasite culture.

Incubation: The plates are incubated for 72 hours under a controlled atmosphere.

Lysis and Staining: A lysis buffer containing SYBR Green I is added to each well to lyse the

erythrocytes and stain the parasite DNA.

Fluorescence Measurement: The fluorescence intensity is measured using a microplate

reader.

IC₅₀ Determination: The 50% inhibitory concentration (IC₅₀) is calculated by plotting the

percentage of parasite growth inhibition against the log of the drug concentration.

Synthesis
The total synthesis of Irehine has not been extensively reported in the literature. The complex

stereochemistry of the steroidal backbone presents a significant synthetic challenge. A potential

retrosynthetic approach would likely involve the construction of the pregnane skeleton followed

by the stereoselective introduction of the dimethylaminoethyl side chain at the C-17 position.

Conclusion
Irehine is a pregnane-type steroidal alkaloid with a well-defined chemical structure. While its

biological activities and mechanism of action are not yet fully characterized, its structural

similarity to other bioactive steroidal alkaloids suggests potential for further investigation in drug
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discovery and development. The protocols outlined in this guide provide a framework for the

isolation and biological evaluation of this intriguing natural product. Further research is

warranted to elucidate its specific biological targets and to develop efficient synthetic routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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